Cas no 325986-37-6 (N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-chloro-N-(2-hydroxyethyl)benzene-1-sulfonamide)

• Product Name: N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-chloro-N-(2-hydroxyethyl)benzene-1-sulfonamide
• CAS No: 325986-37-6
• MF: C₂₃H₂₃ClN₂O₄S
• MW: 458.957723855972
• CID: 6043079
• PubChem ID: 2952946
• Update Time: 2025-10-23

N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-chloro-N-(2-hydroxyethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-chloro-N-(2-hydroxyethyl)benzene-1-sulfonamide
• N-(3-(9H-carbazol-9-yl)-2-hydroxypropyl)-4-chloro-N-(2-hydroxyethyl)benzenesulfonamide
• Benzenesulfonamide, N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-chloro-N-(2-hydroxyethyl)-
• Oprea1_679430
• N-(3-carbazol-9-yl-2-hydroxypropyl)-4-chloro-N-(2-hydroxyethyl)benzenesulfonamide
• N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-chloro-N-(2-hydroxyethyl)benzene-1-sulfonamide
• CCG-20118
• AKOS016323930
• SR-01000489724
• 325986-37-6
• SR-01000489724-1
• F1345-0529
• Oprea1_043238
• AKOS000581380

• Inchi： 1S/C23H23ClN2O4S/c24-17-9-11-19(12-10-17)31(29,30)25(13-14-27)15-18(28)16-26-22-7-3-1-5-20(22)21-6-2-4-8-23(21)26/h1-12,18,27-28H,13-16H2
• InChI Key： MWPKFRWYVOBXHX-UHFFFAOYSA-N
• SMILES： C1(S(N(CC(O)CN2C3=C(C=CC=C3)C3=C2C=CC=C3)CCO)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 458.1067061g/mol
• Monoisotopic Mass: 458.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.2Ų

Additional information on N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-chloro-N-(2-hydroxyethyl)benzene-1-sulfonamide

Research Brief on N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-chloro-N-(2-hydroxyethyl)benzene-1-sulfonamide (CAS: 325986-37-6)

N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-chloro-N-(2-hydroxyethyl)benzene-1-sulfonamide (CAS: 325986-37-6) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique carbazole and sulfonamide moieties, has been investigated for its potential therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its role as a promising scaffold for drug development, with a focus on its biochemical properties and pharmacological potential.

The synthesis of N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-chloro-N-(2-hydroxyethyl)benzene-1-sulfonamide involves a multi-step process, starting with the functionalization of the carbazole core followed by the introduction of the sulfonamide group. The compound's structural complexity allows for diverse interactions with biological targets, making it a subject of interest in rational drug design. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further biological evaluations.

In vitro studies have demonstrated that N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-chloro-N-(2-hydroxyethyl)benzene-1-sulfonamide exhibits significant inhibitory activity against specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its potential as an anti-inflammatory agent. Additionally, molecular docking simulations have revealed high binding affinity of this compound to the active sites of these enzymes, corroborating its inhibitory effects observed in biochemical assays.

Further investigations into the pharmacokinetic properties of N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-chloro-N-(2-hydroxyethyl)benzene-1-sulfonamide have highlighted its moderate solubility and stability under physiological conditions. However, challenges such as metabolic stability and bioavailability remain to be addressed. Recent efforts have focused on structural modifications to enhance its drug-like properties while retaining its biological activity.

In summary, N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-4-chloro-N-(2-hydroxyethyl)benzene-1-sulfonamide represents a promising candidate for further development in therapeutic applications. Its unique chemical structure and demonstrated biological activities warrant continued research to explore its full potential in drug discovery and development. Future studies should aim to optimize its pharmacokinetic profile and evaluate its efficacy in preclinical models of disease.